Cas no 32890-88-3 (2,6-Difluoro-3-methylbenzoic acid)

• Product Name: 2,6-Difluoro-3-methylbenzoic acid
• CAS No: 32890-88-3
• Molecular Formula: C₈H₆O₂F₂
• Molecular Weight: 172.12884
• MDL: MFCD01631332
• CID: 88989
• PubChem ID: 2774142

2,6-Difluoro-3-methylbenzoic acid Properties

Names and Identifiers

• 2,6-Difluoro-3-methylbenzoic acid
• 2,6-Difluor-3-methylbenzoesaeure
• 2,6-Difluoro-m-toluic acid
• 3-Carboxy-2,4-difluorotoluene
• AC1MCO01
• ACMC-1AF95
• CTK4G9505
• SureCN1018937
• 32890-88-3
• Z1201621151
• EN300-115865
• AKOS005258506
• A875498
• 2,6-Difluoro-3-methylbenzoic acid, 97+%
• MFCD01631332
• JS-4165
• 2,6-difluoro-3-methyl-benzoic Acid
• F52725
• 2,6-Difluoro-3-methylbenzoicacid
• QZIVNVIPFGKDQE-UHFFFAOYSA-N
• SCHEMBL1018937
• DTXSID90378907
• CS-W017621
• SY061861

• MDL： MFCD01631332
• InChIKey： QZIVNVIPFGKDQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： CC1=C(C(=C(C=C1)F)C(=O)O)F

Computed Properties

• Exact Mass: 172.03358
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.97140
• PSA: 37.3
• Refractive Index: 1.511
• Boiling Point: 246.4°Cat760mmHg
• Melting Point: 138-142°C
• Flash Point: 102.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.359